N1-(2-(3-fluorophenyl)-2-methoxyethyl)-N2-(furan-2-ylmethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N1-(2-(3-fluorophenyl)-2-methoxyethyl)-N2-(furan-2-ylmethyl)oxalamide, also known as FMOX, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. FMOX belongs to the class of oxalamide compounds, which have been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
- Research : The novel chalcone series containing this compound has shown promise in lung cancer treatment. Researchers confirmed the series using spectral tools and assessed its cytotoxic effect against lung cancer cell lines (specifically A549 cells) using the MTT assay .
- Structure Determination : X-ray diffraction on a single crystal allowed researchers to elucidate the structure of 1-(4-chlorophenyl)-N-(furan-2-ylmethyl)-1H-tetrazol-5-amine and 1-(4-chlorophenyl)-3-(furan-2-ylmethyl)thiourea . Such studies provide valuable insights into the compound’s geometry and bonding patterns.
- Derivatives : Researchers have explored derivatives containing indole and pyridine moieties. These compounds were investigated for their in vitro antitubercular activity against Mycobacterium tuberculosis (H37Ra) and Mycobacterium bovis (BCG) .
- Chalcones : These compounds, including the one , exhibit diverse biological activities. Examples include antibacterial, antimalarial, antioxidant, antiviral, anti-inflammatory, analgesic, and anti-cancer properties .
Anticancer Potential
Crystallographic Studies
Antitubercular Activity
Biological Activities of Chalcones
Pyrazoles in Medicinal Chemistry
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body, influencing their function and leading to various physiological effects .
Mode of Action
It’s worth noting that similar compounds have been involved in suzuki–miyaura (sm) coupling reactions . In these reactions, chemically differentiated fragments participate in electronically divergent processes with a metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
Compounds with similar structures have been used in the synthesis of various bioactive molecules, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
Similar compounds have been shown to have reasonable bioluminescence properties for in vitro and in vivo biological evaluations .
Result of Action
Similar compounds have been shown to display reasonable bioluminescence properties for in vitro and in vivo biological evaluations .
Action Environment
It’s worth noting that the stability and reactivity of similar compounds can be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
N'-[2-(3-fluorophenyl)-2-methoxyethyl]-N-(furan-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O4/c1-22-14(11-4-2-5-12(17)8-11)10-19-16(21)15(20)18-9-13-6-3-7-23-13/h2-8,14H,9-10H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFJFMJFUKJWNHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C(=O)NCC1=CC=CO1)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(3-fluorophenyl)-2-methoxyethyl)-N2-(furan-2-ylmethyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.